Cas no 342878-54-0 (1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester)

342878-54-0 structure
Product name:1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
- 1-Pyrrolidinecarboxylicacid,2-(1-methylethyl)-,methylester(9CI)
- Methyl 2-isopropylpyrrolidine-1-carboxylate
- SCHEMBL15912055
- 342878-54-0
- AKOS027405323
-
- Inchi: InChI=1S/C9H17NO2/c1-7(2)8-5-4-6-10(8)9(11)12-3/h7-8H,4-6H2,1-3H3
- InChI Key: RYNOXRNKTDTYSD-UHFFFAOYSA-N
- SMILES: COC(N1CCCC1C(C)C)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5Ų
- XLogP3: 2
Experimental Properties
- PSA: 29.54
1-Pyrrolidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester Related Literature
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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5. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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